Cas no 1005292-96-5 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzene-1-sulfonamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzene-1-sulfonamide
• CAS No: 1005292-96-5
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5508064
• Update Time: 2025-10-18

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-acetyl-1,2,3,4-tetrahydro-6-quinolinyl)-4-methoxy-
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C18H20N2O4S/c1-13(21)20-11-3-4-14-12-15(5-10-18(14)20)19-25(22,23)17-8-6-16(24-2)7-9-17/h5-10,12,19H,3-4,11H2,1-2H3
• InChI Key： CTCOFBVDISJQNE-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C)=O)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzene-1-sulfonamide (CAS 1005292-96-5)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzene-1-sulfonamide (CAS 1005292-96-5) is a specialized organic compound with a unique molecular structure that combines a tetrahydroquinoline core with a methoxybenzenesulfonamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The acetyl group and sulfonamide functional groups contribute to its distinctive chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for sulfonamide derivatives has surged, driven by their versatility in medicinal chemistry. N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzene-1-sulfonamide is no exception, as its structural features align with current trends in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by its potential role in addressing inflammatory pathways and neurodegenerative diseases, topics that dominate scientific discussions and search engine queries. The compound's CAS number 1005292-96-5 serves as a critical identifier for sourcing and regulatory compliance, ensuring precise communication in academic and industrial settings.

The synthesis of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzene-1-sulfonamide involves multi-step organic reactions, including acylation and sulfonylation, which are well-documented in peer-reviewed literature. Its molecular weight and solubility profile make it suitable for various experimental conditions, a feature often highlighted in drug formulation studies. Given the growing interest in small-molecule therapeutics, this compound's bioavailability and metabolic stability are frequently analyzed, addressing common questions posed by researchers in online forums and databases.

From an industrial perspective, CAS 1005292-96-5 is cataloged by major chemical suppliers, reflecting its relevance in high-throughput screening and lead optimization programs. Its structure-activity relationship (SAR) is a focal point for studies aiming to enhance binding affinity and selectivity against biological targets. Notably, the inclusion of a methoxy group in its structure aligns with the broader search for electron-donating substituents to improve pharmacokinetic properties, a hot topic in computational chemistry circles.

In summary, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzene-1-sulfonamide represents a compelling case study in modern drug design. Its CAS registry number 1005292-96-5 ensures traceability, while its structural complexity offers fertile ground for innovation. As the scientific community continues to explore targeted therapies and precision medicine, this compound's role in advancing biochemical research remains undeniable, answering key questions raised by professionals and enthusiasts alike.